![molecular formula C5H11BrO3 B042949 Ethane, 2-bromo-1,1,1-trimethoxy- CAS No. 40070-40-4](/img/structure/B42949.png)
Ethane, 2-bromo-1,1,1-trimethoxy-
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Overview
Description
Ethane, 2-bromo-1,1,1-trimethoxy- (E2BT) is an organobromine compound that is widely used in scientific research. It is a colorless liquid with a boiling point of 135 °C and a melting point of -78 °C. It is most commonly used in organic synthesis and as a reagent for a variety of reactions. In addition, E2BT has recently been studied for its potential use in various biomedical applications.
Scientific Research Applications
Separation and Synthesis in Organic Chemistry
Ethane, 2-bromo-1,1,1-trimethoxy-, is an organic compound involved in various synthesis and separation processes within organic chemistry. In a study by Liu Qiao-yun, 1-Bromo-2-(p-nitrophenoxy)ethane was synthesized in the reaction of p-nitrophenol with ethylene dibromide, where ethane, 2-bromo-1,1,1-trimethoxy-, may serve as a related compound or intermediate. This process also involved the formation of 1,2-di-(p-nitrophenoxy)ethane as a byproduct, highlighting the compound's role in organic synthesis and the importance of solvent selection for compound separation (Liu Qiao-yun, 2004).
Brominated Flame Retardants
In the context of brominated flame retardants, studies such as the thermal decomposition analysis of 1,2-bis(2,4,6-tribromophenoxy)ethane (BTBPE) by M. Altarawneh and B. Dlugogorski offer insights into the behavior of brominated compounds under high temperatures. These findings are crucial for understanding the environmental impact and safety implications of using brominated flame retardants, which could be related to compounds like ethane, 2-bromo-1,1,1-trimethoxy- (Altarawneh & Dlugogorski, 2014).
Polymer Science and Material Chemistry
The compound also finds applications in polymer science and material chemistry. For example, T. Gunji et al. discussed the synthesis of free-standing films from 3-mercaptopropyl(trimethoxy)silane/1,2-bis(triethoxysilyl)ethane copolymers, demonstrating the utility of trimethoxy functionalities in creating advanced materials with specific properties, such as sulfonyl group incorporation for enhanced stability (Gunji et al., 2010).
Anesthetic Compounds and Molecular Interactions
Furthermore, the study of halogenated ethanes like 2-bromo-2-chloro-1,1,1-trifluoroethane (Halothane) reveals the significance of molecular interactions and the impact of fluorine substitution in anesthetic compounds. These insights contribute to the broader understanding of how slight modifications in molecular structure, such as those in ethane, 2-bromo-1,1,1-trimethoxy-, can significantly alter physical and chemical properties (Olejniczak et al., 2009).
Mechanism of Action
Target of Action
Ethane, 2-bromo-1,1,1-trimethoxy-, also known as Bromoacetaldehyde dimethyl acetal, is a brominated pharmaceutical intermediate It is often used in the synthesis of various pharmaceuticals, suggesting that its targets may vary depending on the specific drug it is used to produce .
Mode of Action
It is known that the compound is activated by the removal of excess bromide ions, making it more reactive and less prone to decomposition . This activation process involves the addition of silver bicarbonate powder during the production of the pharmaceutical intermediate .
Biochemical Pathways
Given its use as a pharmaceutical intermediate, it is likely involved in various biochemical reactions depending on the specific drug it is used to synthesize .
Pharmacokinetics
As a pharmaceutical intermediate, its pharmacokinetic properties would largely depend on the specific drug it is used to produce .
Result of Action
As a pharmaceutical intermediate, it is likely that its effects at the molecular and cellular level are largely determined by the specific drug it is used to synthesize .
Action Environment
The action, efficacy, and stability of Ethane, 2-bromo-1,1,1-trimethoxy- can be influenced by various environmental factors. For instance, during its production, the temperature is carefully controlled, and specific substances are added to enhance its reactivity and prevent decomposition . .
properties
IUPAC Name |
2-bromo-1,1,1-trimethoxyethane |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11BrO3/c1-7-5(4-6,8-2)9-3/h4H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHMGHGBEIOQFGF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CBr)(OC)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11BrO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50448791 |
Source
|
Record name | Ethane, 2-bromo-1,1,1-trimethoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50448791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.04 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40070-40-4 |
Source
|
Record name | Ethane, 2-bromo-1,1,1-trimethoxy- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50448791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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